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Compound of Interest

Compound Name: 2-Nitro-9-fluorenone

CAS No.: 3096-52-4

Cat. No.: B187283 Get Quote

Executive Summary
2-Nitro-9-fluorenone (CAS 3096-52-4) is a critical nitro-aromatic ketone utilized primarily as a

reference mutagen in genotoxicity assays and as an electron-accepting photosensitizer in

optoelectronics. Unlike its parent compound fluorenone, the introduction of the nitro group at

the C2 position significantly alters its electronic landscape, creating a strong dipole and

enabling specific frameshift mutagenesis in Salmonella typhimurium strains.

This guide provides a rigorous technical analysis of 2-nitro-9-fluorenone, detailing high-purity

synthesis protocols, mechanistic pathways of mutagenicity, and its functional role in charge-

transfer complexes.

Part 1: Chemical Identity & Physicochemical Profile
The distinct physical properties of 2-nitro-9-fluorenone (2-NF) differentiate it from its metabolic

precursor, 2-nitrofluorene. Researchers must verify melting points strictly, as confusion

between the ketone (2-NF) and the fluorene analog is a common source of experimental error.

Table 1: Physicochemical Specifications
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Property Specification Technical Note

CAS Number 3096-52-4
Distinct from 2-Nitrofluorene

(CAS 607-57-8)

IUPAC Name 2-Nitro-9H-fluoren-9-one

Molecular Formula C₁₃H₇NO₃

Molecular Weight 225.20 g/mol

Appearance Yellow to crystalline powder
Deepens in color upon

photoreduction

Melting Point 222–223 °C
significantly higher than 2-

nitrofluorene (156 °C)

Solubility
Soluble in CHCl₃, Acetone,

AcOH

Insoluble in water; limited

solubility in EtOH

Absorption (

)
~260 nm, ~340 nm

Strong

transitions

Key Hazard Mutagenic
Frameshift mutagen (Ames

Positive)

Part 2: Synthesis & Manufacturing Protocol
Core Synthetic Strategy: Electrophilic Aromatic
Substitution
The most robust route to 2-nitro-9-fluorenone is the direct nitration of 9-fluorenone using a

mixed acid system (HNO₃/H₂SO₄). The carbonyl group at C9 exerts a deactivating meta-

directing effect relative to the bridge, but the biphenyl system directs substitution to the para

position relative to the biphenyl linkage (C2).

Critical Control Point: Temperature regulation is vital.

< 60°C: Incomplete reaction.
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> 100°C: Formation of 2,7-dinitro-9-fluorenone (over-nitration).

DOT Diagram: Synthesis Workflow
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Figure 1: Selective nitration pathway for 2-nitro-9-fluorenone synthesis, highlighting the critical

temperature divergence point.

Detailed Experimental Protocol
Scale: 50 mmol basis Safety: Perform in a fume hood. Reagents are corrosive and the product

is a mutagen.

Preparation: In a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer,

reflux condenser, and thermometer, dissolve 9.0 g (50 mmol) of 9-fluorenone in 15 mL of

water (suspension).

Acid Addition: Heat the suspension to 75°C. Slowly add a pre-mixed solution of 10 mL Conc.

HNO₃ and 10 mL Conc. H₂SO₄ dropwise over 30 minutes.

Why: Adding acid to the hot suspension ensures immediate reaction solubility and

prevents accumulation of unreacted acid which could lead to a runaway exotherm.

Reaction: Maintain temperature at 80–85°C for 1.5 hours.

Monitoring: TLC (Silica, 20% Ethyl Acetate/Hexane). The starting material (fluorenone) is

less polar than the nitro product.

Quenching: Pour the reaction mixture into 150 mL of ice-cold water. A yellow precipitate will

form immediately.
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Isolation: Filter the solid via vacuum filtration (Buchner funnel). Wash the cake with water (3

x 50 mL) until the filtrate is neutral pH.

Purification: Recrystallize the crude yellow solid from Glacial Acetic Acid or Ethanol.

Yield: Expect ~90–95% (approx. 10.5 g).

Validation: Check MP (Target: 222–223°C).

Part 3: Functional Applications & Mechanisms
Mutagenicity Standard (Ames Test)
2-Nitro-9-fluorenone is a potent frameshift mutagen used to validate the sensitivity of

Salmonella typhimurium strains, specifically TA98 and TA1538.

Mechanism of Action: Unlike direct-acting mutagens, 2-NF requires metabolic activation.

Bacterial nitroreductases reduce the nitro group to a hydroxylamine intermediate. This

electrophilic species forms covalent adducts with DNA (specifically at the C8 position of

guanine), causing a -1 frameshift mutation during replication.

DOT Diagram: Mutagenic Activation Pathway
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Figure 2: Metabolic activation pathway of 2-nitro-9-fluorenone leading to genotoxicity.

Optoelectronics & Photosensitization
In materials science, 2-NF serves as an electron transport material (ETM). The electron-

withdrawing nitro and carbonyl groups lower the LUMO (Lowest Unoccupied Molecular Orbital)

energy, facilitating electron acceptance from donor polymers (like PVK or amines).

Application: Electrophotography (Xerography) and Organic Photoreceptors.

Mechanism: Upon UV-Vis irradiation, 2-NF forms a charge-transfer (CT) complex with

electron donors, generating a radical anion that facilitates charge migration through the bulk

material.
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Part 4: Safety & Handling (HSE)
Strict Containment Required:

Carcinogenicity: 2-Nitro-9-fluorenone is classified as a suspected carcinogen and a

confirmed mutagen.

Decontamination: Glassware contacting 2-NF should be rinsed with a 10% bleach solution or

strong alkaline solvent to degrade the nitro-aromatic structure before standard washing.

PPE: Double nitrile gloves, P100 respirator (if handling powder), and lab coat are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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